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Compound of Interest

Compound Name: Iodotrifluoromethane

Cat. No.: B1198407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Iodotrifluoromethane (CF3I), also known as trifluoromethyl iodide, is a colorless gas utilized

in various applications, including as a building block in the synthesis of pharmaceuticals and

agrochemicals.[1] Due to its specific chemical properties and potential hazards, stringent

adherence to safety protocols during its handling and storage is imperative. These notes

provide detailed procedures to ensure the safe and effective use of iodotrifluoromethane gas

cylinders in a laboratory setting.

Physical and Chemical Properties
A comprehensive understanding of the physical and chemical properties of

iodotrifluoromethane is crucial for safe handling. Key quantitative data is summarized in the

table below.
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Property Value

Molecular Formula CF3I

Molar Mass 195.91 g/mol [2]

Boiling Point -22.5 °C (-8.5 °F)[2]

Melting Point -110 °C (-166 °F)[2]

Vapor Pressure 541 kPa (at 25 °C)[2]

Appearance Colorless gas[1][2]

Odor Strong odor[1]

Solubility in Water Slightly soluble[2]

Hazard Identification and Safety Precautions
Iodotrifluoromethane presents several hazards that must be managed through appropriate

safety measures.

Summary of Hazards
Hazard Description GHS Classification

Gas Under Pressure
Contains gas under pressure;

may explode if heated.[3][4]
Gases under pressure

Health Hazards

Suspected of causing genetic

defects. Causes skin and eye

irritation. May cause

respiratory irritation.[3] Can

displace oxygen and cause

rapid suffocation.[5]

Germ cell mutagenicity

(Category 2), Skin

corrosion/irritation (Category

2), Serious eye damage/eye

irritation (Category 2A),

Specific target organ toxicity –

Single exposure (Category 3,

Respiratory tract irritation)[3]

Environmental Hazards Potent greenhouse gas.[1] Not otherwise classified

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://en.wikipedia.org/wiki/Trifluoroiodomethane
https://en.wikipedia.org/wiki/Trifluoroiodomethane
https://en.wikipedia.org/wiki/Trifluoroiodomethane
https://en.wikipedia.org/wiki/Trifluoroiodomethane
https://www.nbinno.com/?news/DIK-trifluoromethyl-iodide-properties-applications-and-safety
https://en.wikipedia.org/wiki/Trifluoroiodomethane
https://www.nbinno.com/?news/DIK-trifluoromethyl-iodide-properties-applications-and-safety
https://en.wikipedia.org/wiki/Trifluoroiodomethane
https://www.benchchem.com/product/b1198407?utm_src=pdf-body
https://synquestprodstorage.blob.core.windows.net/msds/1100/1100-J-01.pdf
https://www.sigmaaldrich.com/CL/es/sds/aldrich/171441
https://synquestprodstorage.blob.core.windows.net/msds/1100/1100-J-01.pdf
https://www.airgas.com/msds/001175.pdf
https://synquestprodstorage.blob.core.windows.net/msds/1100/1100-J-01.pdf
https://www.nbinno.com/?news/DIK-trifluoromethyl-iodide-properties-applications-and-safety
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
The following personal protective equipment must be worn when handling

iodotrifluoromethane cylinders:

Eye Protection: Wear splash-resistant safety goggles.

Hand Protection: Wear protective gloves.[5] For potential contact with liquid, wear

appropriate cold-insulating gloves.[3]

Respiratory Protection: Use in a well-ventilated area.[1][5] If ventilation is inadequate, wear

an appropriate respirator.[5]

Protective Clothing: Wear protective clothing to prevent skin contact.[5]

Cylinder Handling and Storage Protocols
Adherence to proper cylinder handling and storage procedures is critical to prevent accidents

and ensure laboratory safety.

Receiving and Inspecting Cylinders
Protocol:

Upon receipt, visually inspect the cylinder for any signs of damage such as dents, corrosion,

or gouges.

Ensure the cylinder is clearly labeled as "Iodotrifluoromethane" or "Trifluoromethyl Iodide".

[5]

Verify that the valve protection cap is securely in place.[5]

Check that the cylinder is within its periodic inspection and testing date.

If any damage or discrepancies are noted, do not accept the cylinder and contact the

supplier immediately.

Cylinder Storage
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Protocol:

Store cylinders in a cool, dry, and well-ventilated area, away from direct sunlight.[3][5]

Cylinder storage temperature should not exceed 52 °C (125 °F).[3][5]

Store cylinders upright and firmly secure them with a chain or strap to a wall or cylinder

stand to prevent them from falling or being knocked over.[5][6]

Store cylinders of flammable and oxidizing agents at least 20 feet apart, or separate them

with a firewall.[7]

Store full and empty cylinders in separate, clearly marked areas.[6]

Ensure that the valve protection cap is in place on all stored cylinders.[5]

Store in a locked area, accessible only to authorized personnel.[4][5]

Transporting Cylinders
Protocol:

Always use a suitable hand truck or cylinder cart to move cylinders; do not drag, roll, or slide

them.[5][8]

Ensure the valve protection cap is securely in place before moving the cylinder.[7]

Secure the cylinder to the cart to prevent it from falling.

Using Iodotrifluoromethane Cylinders
Protocol:

Before use, read and understand all safety precautions outlined in the Safety Data Sheet

(SDS).[5]

Work in a well-ventilated area, such as a chemical fume hood.[1][3]

Secure the cylinder in an upright position.
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Use a regulator specifically designed for the type of gas in the cylinder.[7] Do not use

adapters to interchange regulators.[7]

Ensure all connections are tight and leak-free. A leak test should be performed using a

suitable leak detection solution.

Open the cylinder valve slowly and direct the opening away from all personnel.[7]

Do not use excessive force to open a stuck valve.

When not in use, close the cylinder valve and release the pressure from the regulator.[7]

Do not allow any part of the cylinder to be exposed to temperatures above 52 °C (125 °F).[8]

Do not completely empty the cylinder; maintain a residual pressure of at least 30 psi.[7]

Emergency Procedures
In the event of a leak, fire, or exposure, follow these emergency protocols.

Leak Procedures
Evacuate all personnel from the affected area.[5]

If it is safe to do so, close the cylinder valve.

Increase ventilation to the area.

Do not re-enter the area until it has been determined to be safe by qualified personnel.

If the leak cannot be stopped, carefully move the cylinder to a safe, open outdoor space and

contact the supplier.[7]

Fire Procedures
Iodotrifluoromethane is not flammable, but cylinders may rupture or explode when exposed

to heat.
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If a cylinder is exposed to fire, use a water spray to cool the container from a protected

location.[5]

If a fire is in the vicinity, move cylinders away from the fire area if it can be done without risk.

[5]

First Aid Measures
Inhalation: If adverse effects occur, remove the individual to an uncontaminated area. If

breathing is difficult, qualified personnel should administer oxygen. Seek immediate medical

attention.

Skin Contact: In case of contact with the liquid, immediately flush the skin with lukewarm

water for at least 15 minutes. Do not use hot water. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

immediate medical attention.

Diagrams
Cylinder Handling Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.airgas.com/msds/001175.pdf
https://www.airgas.com/msds/001175.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Workflow for handling iodotrifluoromethane cylinders.
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Emergency Response Logic
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Caption: Decision logic for emergency response.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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